3’-(5’-Deoxy-Alfa-D-ribofuranoyl) Capecitabine
3’-(5’-Deoxy-Alfa-D-ribofuranoyl) Capecitabine
Capecitabine impurity.
Brand Name:
Vulcanchem
CAS No.:
1262133-68-5
VCID:
VC0193561
InChI:
InChI=1S/C20H30FN3O9/c1-4-5-6-7-30-20(29)23-16-11(21)8-24(19(28)22-16)17-14(27)15(10(3)31-17)33-18-13(26)12(25)9(2)32-18/h8-10,12-15,17-18,25-27H,4-7H2,1-3H3,(H,22,23,28,29)/t9-,10-,12-,13-,14-,15-,17-,18-/m1/s1
SMILES:
CCCCCOC(=O)NC1=NC(=O)N(C=C1F)C2C(C(C(O2)C)OC3C(C(C(O3)C)O)O)O
Molecular Formula:
C20H30FN3O9
Molecular Weight:
475.48
3’-(5’-Deoxy-Alfa-D-ribofuranoyl) Capecitabine
CAS No.: 1262133-68-5
Impurities
VCID: VC0193561
Molecular Formula: C20H30FN3O9
Molecular Weight: 475.48
Purity: > 95%
CAS No. | 1262133-68-5 |
---|---|
Product Name | 3’-(5’-Deoxy-Alfa-D-ribofuranoyl) Capecitabine |
Molecular Formula | C20H30FN3O9 |
Molecular Weight | 475.48 |
IUPAC Name | pentyl N-[1-[(2R,3R,4S,5R)-4-[(2R,3R,4S,5R)-3,4-dihydroxy-5-methyloxolan-2-yl]oxy-3-hydroxy-5-methyloxolan-2-yl]-5-fluoro-2-oxopyrimidin-4-yl]carbamate |
Standard InChI | InChI=1S/C20H30FN3O9/c1-4-5-6-7-30-20(29)23-16-11(21)8-24(19(28)22-16)17-14(27)15(10(3)31-17)33-18-13(26)12(25)9(2)32-18/h8-10,12-15,17-18,25-27H,4-7H2,1-3H3,(H,22,23,28,29)/t9-,10-,12-,13-,14-,15-,17-,18-/m1/s1 |
SMILES | CCCCCOC(=O)NC1=NC(=O)N(C=C1F)C2C(C(C(O2)C)OC3C(C(C(O3)C)O)O)O |
Appearance | White to Pale Yellow Solid |
Melting Point | 64-68°C |
Description | Capecitabine impurity. |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | 1-[5’-Deoxy-3-O-(5’-deoxy-α-D-ribofuranosyl)-β-D-ribofuranosyl]-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl]carbamic Acid Pentyl Ester; Capecitabine USP Impurity I |
PubChem Compound | 58434488 |
Last Modified | Nov 11 2021 |
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